Cas no 1042810-43-4 ((quinolin-6-yl)methanesulfonyl chloride)

(Quinolin-6-yl)methanesulfonyl chloride is a reactive sulfonyl chloride derivative used as a versatile intermediate in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its quinoline backbone imparts unique electronic and steric properties, making it valuable for constructing pharmacologically active compounds or functional materials. The sulfonyl chloride group enables efficient nucleophilic substitution reactions with amines, alcohols, or thiols, offering high reactivity under mild conditions. This compound is particularly useful in medicinal chemistry for introducing sulfonamide motifs, which are prevalent in drug discovery. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity. Suitable for controlled functionalization in complex molecule synthesis.

(quinolin-6-yl)methanesulfonyl chloride structure

1042810-43-4 structure

Product Name:(quinolin-6-yl)methanesulfonyl chloride

CAS No:1042810-43-4

MF:C₁₀H₈ClNO₂S

MW:241.694020271301

MDL:MFCD11169591

CID:5243002

PubChem ID:43209657

Update Time:2026-03-08

(quinolin-6-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- quinolin-6-ylmethanesulfonylchloride
- quinolin-6-ylmethanesulfonyl chloride
- (quinolin-6-yl)methanesulfonyl chloride
- 6-Quinolinemethanesulfonyl chloride
- MDL： MFCD11169591
- Inchi： 1S/C10H8ClNO2S/c11-15(13,14)7-8-3-4-10-9(6-8)2-1-5-12-10/h1-6H,7H2
- InChI Key： CZTLBFHHHAUVMV-UHFFFAOYSA-N
- SMILES： ClS(CC1C=CC2C(=CC=CN=2)C=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 312
XLogP3: 2.2
Topological Polar Surface Area: 55.4

(quinolin-6-yl)methanesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-271478-0.05g	(quinolin-6-yl)methanesulfonyl chloride	1042810-43-4		0.05g	$851.0	2023-09-11
Enamine	EN300-271478-0.1g	(quinolin-6-yl)methanesulfonyl chloride	1042810-43-4		0.1g	$892.0	2023-09-11
Enamine	EN300-271478-0.25g	(quinolin-6-yl)methanesulfonyl chloride	1042810-43-4		0.25g	$933.0	2023-09-11
Enamine	EN300-271478-0.5g	(quinolin-6-yl)methanesulfonyl chloride	1042810-43-4		0.5g	$974.0	2023-09-11
Enamine	EN300-271478-1.0g	(quinolin-6-yl)methanesulfonyl chloride	1042810-43-4		1g	$1014.0	2023-06-03
Enamine	EN300-271478-2.5g	(quinolin-6-yl)methanesulfonyl chloride	1042810-43-4		2.5g	$1988.0	2023-09-11
Enamine	EN300-271478-5.0g	(quinolin-6-yl)methanesulfonyl chloride	1042810-43-4		5g	$2940.0	2023-06-03
Enamine	EN300-271478-10.0g	(quinolin-6-yl)methanesulfonyl chloride	1042810-43-4		10g	$4360.0	2023-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01012280-1g	Quinolin-6-ylmethanesulfonyl chloride	1042810-43-4	95%	1g	￥4991.0	2023-04-06
Ambeed	A1085912-1g	Quinolin-6-ylmethanesulfonyl chloride	1042810-43-4	95%	1g	$727.0	2024-04-26

(quinolin-6-yl)methanesulfonyl chloride Related Literature

1. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110

Related Categories

Additional information on (quinolin-6-yl)methanesulfonyl chloride

The Chemistry and Applications of (Quinolin-6-yl)methanesulfonyl Chloride (CAS No. 1042810-43-4)

(Quinolin-6-yl)methanesulfonyl chloride, also known as 6-chloromethanesulfonylquinoline, is a versatile organic compound with the CAS number 1042810-43-4. This compound belongs to the class of sulfonating agents and is widely used in various chemical reactions, particularly in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound consists of a quinoline ring system substituted at the 6-position with a methanesulfonyl chloride group, which imparts unique reactivity and functionality.

The quinoline moiety in (Quinolin-6-yl)methanesulfonyl chloride is a heterocyclic aromatic compound with two nitrogen atoms in its structure, providing stability and electronic properties that are advantageous in many chemical transformations. The methanesulfonyl chloride group, on the other hand, is a strong electrophile due to the presence of a sulfonyl chloride functional group, making it highly reactive in nucleophilic substitution reactions. This combination makes (Quinolin-6-yl)methanesulfonyl chloride an ideal reagent for introducing sulfonate groups into organic molecules.

Recent studies have highlighted the importance of (Quinolin-6-yl)methanesulfonyl chloride in the development of new drug candidates. For instance, researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The ability of this compound to undergo multiple reaction pathways has made it a valuable tool in medicinal chemistry.

In addition to its role in drug discovery, (Quinolin-6-yl)methanesulfonyl chloride has found applications in materials science. Its use as a precursor for the synthesis of advanced polymers and materials with tailored properties has been reported in several scientific journals. The sulfonate group introduced by this compound can enhance the thermal stability and mechanical properties of materials, making it suitable for high-performance applications.

The synthesis of (Quinolin-6-yl)methanesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have led to more efficient and environmentally friendly routes for its production. These developments are expected to further expand its utility across various industries.

In conclusion, (Quinolin-6-yl)methanesulfonyl chloride (CAS No. 1042810-43-4) is a critical reagent in modern organic synthesis with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and reactivity continue to drive innovative research and development efforts, solidifying its position as an essential compound in contemporary chemistry.